Cas no 2227746-46-3 ((2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine)

• Product Name: (2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
• CAS No: 2227746-46-3
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5891397
• PubChem ID: 165677430
• Update Time: 2023-12-28

(2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
• 2227746-46-3
• EN300-1757254
• (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine

• Inchi： 1S/C9H13N3S/c1-6(10)5-8-7(2)11-9-12(8)3-4-13-9/h3-4,6H,5,10H2,1-2H3/t6-/m1/s1
• InChI Key： IWTOQGBDFANBOX-ZCFIWIBFSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C[C@@H](C)N

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų